1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(2,4-difluorophenyl)methyl]-4-(methoxymethyl)-,methyl ester

• Molecular Formula: C18H16F2N2O3
• Molecular Weight: 346.3 g/mol
• IUPAC Name: methyl 1-[(2,4-difluorophenyl)methyl]-4-(methoxymethyl)pyrrolo[2,3-c]pyridine-5-carboxylate
• InChI: InChI=1S/C18H16F2N2O3/c1-24-10-14-13-5-6-22(9-11-3-4-12(19)7-15(11)20)16(13)8-21-17(14)18(23)25-2/h3-8H,9-10H2,1-2H3
• InChI Key: XIHOQZCHBDGCIS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C2C=CN(C2=CN=C1C(=O)OC)CC3=C(C=C(C=C3)F)F

Description

1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(2,4-difluorophenyl)methyl]-4-(methoxymethyl)-,methyl ester is a useful research compound. Its molecular formula is C18H16F2N2O3 and its molecular weight is 346.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by alkylation of methyl 4-methoxymethyl-1H-pyrrolo[2,3-c]pyridine-5-carboxylate [prepared according to X. Doisy et al., Bioorg. Med. Chem. 1999, 7, 921-932) with 2,4-difluorobenzyl bromide in a manner similar to step 1 of example 2. 1H NMR (CDCl3) δ ppm. 8.70 (s, 1H), 7.31 (d, 1H, J=4.0 Hz), 6.71-6.98 (m, 4H), 5.36 (s, 2H), 5.12 (s, 2H), 3.92 (s, 3H), 3.38 (s, 3H). LCMS (API-ES, M+H+): 347.1